5-fluoro-2-{4-[4-(methylsulfonyl)benzyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 5-fluoro-2-[4-[(4-methylsulfonylphenyl)methyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C16H19FN4O2S/c1-24(22,23)15-4-2-13(3-5-15)12-20-6-8-21(9-7-20)16-18-10-14(17)11-19-16/h2-5,10-11H,6-9,12H2,1H3
• InChI Key: BQPDABXKHULYSQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CN2CCN(CC2)C3=NC=C(C=N3)F
• Molecular Formula: C16H19FN4O2S
• Molecular Weight: 350.4 g/mol

Description

The compound “5-fluoro-2-{4-[4-(methylsulfonyl)benzyl]piperazin-1-yl}pyrimidine” is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperazine ring, a benzyl group, and a methylsulfonyl group. The presence of these functional groups suggests that this compound could have interesting biological activities.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the pyrimidine ring. The piperazine ring could provide some three-dimensionality to the molecule, potentially influencing its interactions with biological targets.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the various functional groups present. For instance, the pyrimidine ring might undergo electrophilic substitution reactions, while the piperazine ring could participate in reactions involving its nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For instance, it’s likely to be soluble in organic solvents due to the presence of the aromatic ring and the sulfonyl group.

Mechanism of Action

The mechanism of action of this compound would depend on its intended biological target. For instance, if it’s designed to interact with a specific enzyme or receptor, its functional groups could form key interactions with the active site of the target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity. As with any chemical compound, appropriate safety measures should be taken when handling it to avoid potential risks.

Future Directions

The future research directions for this compound could involve further exploration of its biological activity, potential therapeutic applications, and optimization of its chemical structure to improve its efficacy and safety.